Cas no 945-53-9 (2,3-dihydroxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one)

2,3-dihydroxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one structure
945-53-9 structure
Product Name:2,3-dihydroxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one
CAS No:945-53-9
MF:C11H12O3
MW:192.211183547974
CID:882237
PubChem ID:277845
Update Time:2025-04-19

2,3-dihydroxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydroxy-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
    • JKKGBPVRHOSPHG-UHFFFAOYSA-N
    • 2,3-dihydroxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one
    • DTXSID50298910
    • MLS002919905
    • NSC-126880
    • KUC114394N
    • NSC126880
    • SMR001797504
    • SCHEMBL9620738
    • 945-53-9
    • KSC-353-104A-2
    • CHEMBL1886327
    • Inchi: 1S/C11H12O3/c12-9-4-2-1-3-7-5-10(13)11(14)6-8(7)9/h5-6,13-14H,1-4H2
    • InChI Key: JKKGBPVRHOSPHG-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C(=CC=2CCCC1)O)O

Computed Properties

  • Exact Mass: 192.079
  • Monoisotopic Mass: 192.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.304
  • Boiling Point: 438.2°C at 760 mmHg
  • Flash Point: 233°C
  • Refractive Index: 1.616
  • PSA: 57.53000
  • LogP: 2.00690
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